molecular formula C8H8F2O B1304707 2,6-Difluoro-3-methylanisole CAS No. 261763-33-1

2,6-Difluoro-3-methylanisole

Cat. No. B1304707
M. Wt: 158.14 g/mol
InChI Key: ZOVHZEAOMNTVFB-UHFFFAOYSA-N
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Description

2,6-Difluoro-3-methylanisole is a chemical compound with the molecular formula C8H8F2O . It has a molecular weight of 158.15 . The compound is a liquid at room temperature .


Molecular Structure Analysis

The IUPAC name for 2,6-Difluoro-3-methylanisole is 1,3-difluoro-2-methoxy-4-methylbenzene . The InChI code for the compound is 1S/C8H8F2O/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4H,1-2H3 .


Physical And Chemical Properties Analysis

2,6-Difluoro-3-methylanisole is a liquid at room temperature . It has a molecular weight of 158.15 .

Scientific Research Applications

Synthesis and Chemical Properties

2,6-Difluoro-3-methylanisole, while not directly mentioned, relates closely to studies on similar compounds where fluorine substitutions play a crucial role in altering chemical reactivity and properties. For instance, the research on continuous synthesis of 4-bromo-3-methylanisole presents a homogeneous bromination technology in a microreaction system, illustrating the impact of fluorine atoms on selective bromination processes and its implications for dye synthesis in thermal papers (Xie et al., 2020). Similarly, studies on binary diffusion coefficients for various methylanilines and anisoles in supercritical carbon dioxide showcase the influence of fluorine substitutions on diffusion behaviors, crucial for understanding solute transport in supercritical fluids (Pizarro et al., 2009).

Structural and Conformational Analysis

The geometric structure and conformation of 2,6-difluoroanisole have been extensively studied to understand the impact of fluorination on molecular geometry. Research employing gas electron diffraction and quantum chemical calculations has shown that fluorination causes a shift from planar to perpendicular conformation in anisoles, highlighting the role of fluorine atoms in modulating electronic and steric properties of aromatic compounds (Zarembo et al., 2006).

Catalytic and Chemical Reactions

In the realm of catalytic upgrading of lignin-derived bio-oil , studies have explored the role of methylanisoles (e.g., 4-methylanisole) as representative compounds. The catalytic processes investigated over Pt/γ-Al2O3 catalysts, involving reactions like hydrogenolysis and hydrodeoxygenation, provide insights into the potential utility of fluorinated anisoles in bio-oil upgrading and the synthesis of valuable chemicals from renewable resources (Saidi et al., 2021).

Electronic and Spectroscopic Properties

The study on methyl torsional potentials in m-methylanisole, investigated through microwave spectroscopy, reveals the effect of substituents on torsional barriers and internal rotations. Such research is pertinent to understanding the dynamics of fluorinated compounds, where fluorine's electronegativity and size can significantly impact molecular rotations and electronic transitions (Ferres et al., 2018).

Safety And Hazards

2,6-Difluoro-3-methylanisole is considered hazardous. It may cause skin burns and eye damage, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .

Future Directions

Recent advances in difluoromethylation processes, which may be relevant to compounds like 2,6-Difluoro-3-methylanisole, have streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry . Future research may focus on further developing these processes and exploring the potential applications of difluoromethylated compounds.

properties

IUPAC Name

1,3-difluoro-2-methoxy-4-methylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8F2O/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOVHZEAOMNTVFB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1)F)OC)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8F2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90378902
Record name 2,6-Difluoro-3-methylanisole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90378902
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-Difluoro-3-methylanisole

CAS RN

261763-33-1
Record name 1,3-Difluoro-2-methoxy-4-methylbenzene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=261763-33-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,6-Difluoro-3-methylanisole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90378902
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 261763-33-1
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